Cas no 32188-75-3 (5-Nitro-2-(piperidin-1-yl)benzonitrile)

• Product Name: 5-Nitro-2-(piperidin-1-yl)benzonitrile
• CAS No: 32188-75-3
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD05365582
• CID: 303636
• PubChem ID: 4811199
• Update Time: 2025-06-16

5-Nitro-2-(piperidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(piperidin-1-yl)benzonitrile
• 5-nitro-2-(1-piperidinyl)Benzonitrile
• 5-NITRO-2-PIPERIDIN-1-YLBENZONITRILE
• 5-Nitro-2-piperidinobenzenecarbonitrile
• Benzonitrile,5-nitro-2-(1-piperidinyl)-
• 2-(1-piperidinyl)-5-(nitro)benzonitrile
• 5-Nitro-2-piperidin-1-yl-benzonitrile
• 5-nitro-2-piperidinobenzonitrile
• nitropiperidinobenzenecarbonitrile
• BB 0246140
• AFQKJSKHZCXGLQ-UHFFFAOYSA-N
• DTXSID40406582
• J-517864
• SCHEMBL5794653
• 32188-75-3
• FT-0681031
• AKOS002391298
• A875678
• MFCD05365582
• GA-0707
• CS-0155268
• DB-068602

• MDL： MFCD05365582
• Inchi： 1S/C12H13N3O2/c13-9-10-8-11(15(16)17)4-5-12(10)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2
• InChI Key： AFQKJSKHZCXGLQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C#N)C=1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 231.10100
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.27
• Melting Point: 56-59
• Boiling Point: 414.9°C at 760 mmHg
• Flash Point: 204.7 °C
• Refractive Index: 1.602
• PSA: 72.85000
• LogP: 3.04498

5-Nitro-2-(piperidin-1-yl)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 5-Nitro-2-(piperidin-1-yl)benzonitrile

Comprehensive Overview of 5-Nitro-2-(piperidin-1-yl)benzonitrile (CAS No. 32188-75-3)

5-Nitro-2-(piperidin-1-yl)benzonitrile, identified by its CAS number 32188-75-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative features a piperidine ring and a nitro group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C12H13N3O2, combines aromatic and aliphatic components, enabling unique interactions in chemical reactions. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition or receptor modulation.

The compound's nitro group and benzonitrile backbone contribute to its reactivity, allowing derivatization into diverse scaffolds. Recent studies highlight its role in developing antimicrobial agents and central nervous system (CNS) therapeutics, aligning with the growing demand for novel treatments against resistant pathogens and neurological disorders. Users searching for "piperidine-based nitriles" or "nitro-aromatic building blocks" often encounter this compound due to its synthetic utility.

In agrochemistry, 5-Nitro-2-(piperidin-1-yl)benzonitrile serves as a precursor for crop protection chemicals, addressing global concerns about sustainable agriculture. Its structural motifs are leveraged to design herbicides and fungicides with enhanced selectivity. Discussions on "green chemistry alternatives" frequently reference such intermediates, as industries seek eco-friendly synthesis routes.

Analytical characterization of CAS 32188-75-3 involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring purity for research applications. The compound's stability under various pH conditions makes it suitable for high-throughput screening platforms, a trending topic in AI-driven drug discovery. Queries such as "HPLC methods for nitrile analysis" reflect user interest in quality control protocols.

From a commercial perspective, suppliers often list 5-Nitro-2-(piperidin-1-yl)benzonitrile under categories like "pharmaceutical intermediates" or "custom synthesis reagents." Its pricing and availability fluctuate based on demand from contract research organizations (CROs) and academic labs. SEO-optimized searches for "bulk nitrile compounds" or "CAS 32188-75-3 suppliers" highlight its market relevance.

Future research directions may explore its catalytic applications or integration into metal-organic frameworks (MOFs), areas gaining traction in materials science. As synthetic methodologies evolve, this compound's role in click chemistry and bioconjugation could expand, answering queries like "new nitrile reactions 2024."

In summary, 32188-75-3 exemplifies how targeted molecular design addresses contemporary challenges in health and sustainability. Its dual utility in life sciences and agriculture ensures continued interest, reinforced by its presence in patent literature and open-access chemical databases.